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Compound of Interest

Compound Name: trans-Cevimeline Hydrochloride

Cat. No.: B1664397 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling trans-Cevimeline Hydrochloride. It

offers procedural, step-by-step guidance on personal protective equipment, handling, and

disposal to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling trans-Cevimeline Hydrochloride, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety.[1] The following table

summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Must have side-shields to

protect against splashes.[1]

Hand Protection Protective Gloves
Use compatible chemical-

resistant gloves.[2]

Body Protection Lab Coat/Clothing

Wear an impervious lab coat or

protective clothing.[1][2] Full

sleeves are recommended.[3]

Respiratory Protection Respirator

A NIOSH-approved respirator

should be used when

ventilation is inadequate or as

conditions warrant.[2]

Health Hazard Information
Trans-Cevimeline Hydrochloride is classified as toxic if swallowed and may cause irritation to

the skin, eyes, and respiratory system.[2][4] It is suspected of causing cancer and damaging

fertility or the unborn child.[4] There are no established occupational exposure limit values for

this compound.[1][4]

Safe Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area.[1] The use of a chemical fume hood is recommended.[3]

Ensure that an eyewash station and a safety shower are readily accessible.[1][2]

Handling Procedures:

Avoid all personal contact with the substance. Do not breathe dust, fumes, gas, mist, vapors,

or spray.[1][2]

Wear all prescribed personal protective equipment (see table above).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://chemicea.com/chem_enq/api/viewmsds/3312
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://www.benchchem.com/product/b1664397?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://www.echemi.com/sds/cevimeline-hydrochloride-hemihydrate-temppid160705010093.html
https://www.echemi.com/sds/cevimeline-hydrochloride-hemihydrate-temppid160705010093.html
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/cevimeline-hydrochloride-hemihydrate-temppid160705010093.html
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://chemicea.com/chem_enq/api/viewmsds/3312
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.[5]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, dry, and well-ventilated area.[4]

For long-term storage in solvent, store at -80°C for up to 6 months or -20°C for up to 1

month.[1]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical

attention if symptoms occur.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

immediate medical attention from an

ophthalmologist.[2][3]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Call a physician immediately.[1][2]

Spill and Disposal Plan
Spill Containment and Cleanup:
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Evacuate personnel from the spill area.

Wear full personal protective equipment, including a respirator.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

For liquid spills, absorb with a non-combustible material like diatomite or universal binders.[1]

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

Collect the spilled material and absorbent into a suitable, closed container for disposal.[4]

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Disposal:

Dispose of trans-Cevimeline Hydrochloride and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[2] This may involve using a licensed

professional waste disposal service.

For unused medication in a non-laboratory setting, refer to FDA guidelines for drug disposal,

which may include take-back programs or specific household trash disposal methods.[6][7]

[8] Do not flush down the toilet unless specifically instructed to do so.[8]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for handling a chemical spill of trans-
Cevimeline Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/cevimeline-hydrochloride-hemihydrate-temppid160705010093.html
https://file.medchemexpress.com/batch_PDF/HY-70020B/Cevimeline-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1664397?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/Cayman107220-28-0.pdf
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/product/b1664397?utm_src=pdf-body
https://www.benchchem.com/product/b1664397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area & Alert Others

Don Full PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent for liquids)

Collect Waste
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Caption: Chemical Spill Response Workflow for trans-Cevimeline Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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